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Compound of Interest

Compound Name: VcMMAE-d8

Cat. No.: B12382707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides the molecular weight and associated chemical information for the

deuterated drug-linker conjugate, VcMMAE-d8. This compound is an isotopic variant of

VcMMAE, a key component in the development of Antibody-Drug Conjugates (ADCs). In

VcMMAE-d8, eight hydrogen atoms have been replaced by deuterium.

Quantitative Data Summary
The key quantitative attributes of VcMMAE-d8 are summarized in the table below for clear

reference and comparison.

Property Value Reference

Molecular Weight 1324.68 g/mol [1]

Molecular Formula C68H97D8N11O15 [1]

Context and Significance
VcMMAE-d8 is a specialized tool in ADC research and development. It comprises the potent

anti-mitotic agent Monomethyl Auristatin E (MMAE), a tubulin inhibitor, connected to a linker

system. This linker consists of a maleimidocaproyl (MC) group, a cathepsin-cleavable valine-

citrulline (vc) dipeptide, and a self-immolative p-aminobenzyl (PAB) spacer.[1] The "-d8"
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designation indicates that eight hydrogen atoms within the MMAE payload have been

substituted with deuterium, a stable isotope of hydrogen.

This isotopic labeling is crucial for various bioanalytical applications, such as its use as an

internal standard in quantitative analysis by methods like LC-MS (Liquid Chromatography-Mass

Spectrometry).[1][2] Deuteration can subtly alter the physicochemical properties of a molecule,

which can be advantageous in pharmacokinetic studies to differentiate the administered

compound from its non-deuterated counterparts.

As this guide focuses on a specific physicochemical property (molecular weight), detailed

experimental protocols and signaling pathway diagrams are not applicable. The provided data

is based on the established chemical structure and atomic weights of the constituent elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12382707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

